N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine

• IUPAC Name: N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C12H12ClN3/c1-9-3-4-10(7-11(9)13)8-16-12-14-5-2-6-15-12/h2-7H,8H2,1H3,(H,14,15,16)
• InChI Key: UMURXOWUAXBIQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC2=NC=CC=N2)Cl
• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol

Description

N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine is an organic compound that belongs to the class of pyrimidine derivatives. This compound is characterized by the presence of a pyrimidine ring substituted with an amine group and a 3-chloro-4-methylphenylmethyl group. Pyrimidine derivatives are known for their wide range of biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine typically involves the reaction of 3-chloro-4-methylbenzylamine with pyrimidine-2-amine under specific conditions. One common method involves the use of a solvent such as ethanol and a catalyst to facilitate the reaction. The reaction mixture is usually heated under reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production scale, cost, and efficiency. Industrial production often employs optimized reaction conditions, including the use of high-purity reagents, controlled temperature, and pressure, to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding amine or other reduced forms.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxide derivatives, while substitution reactions can produce a variety of substituted pyrimidine derivatives.

Scientific Research Applications

N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine: A compound with similar structural features and biological activities.

2-aminopyrimidine derivatives: A class of compounds with a pyrimidine ring and amine group, known for their diverse biological activities.

Uniqueness

N-[(3-chloro-4-methylphenyl)methyl]pyrimidin-2-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a pyrimidine ring with a 3-chloro-4-methylphenylmethyl group makes it a valuable compound for various research and industrial applications.